Cas no 7250-18-2 (Carbamodithioic acid,N,N-dimethyl-, phenylmethyl ester)

• Product Name: Carbamodithioic acid,N,N-dimethyl-, phenylmethyl ester
• CAS No: 7250-18-2
• Molecular Formula: C₁₀H₁₃NS₂
• Molecular Weight: 211.34692
• CID: 570411
• PubChem ID: 81664

Carbamodithioic acid,N,N-dimethyl-, phenylmethyl ester Properties

Names and Identifiers

• Carbamodithioic acid,N,N-dimethyl-, phenylmethyl ester
• benzyl N,N-dimethylcarbamodithioate
• BENZYL-N,N-DIMETHYLDITHIOCARBAMATE
• benzyl dimethylcarbamodithioate
• Benzyl dimethyldithiocarbamate
• benzyl N,N-dimethyldithiocarbamate
• Benzyl N,N-dimethyldithiocarbamate ester
• dimethyldithiocarbamate benzyl ester
• S-benzyl N,N-dimethyldithiocarbamate
• S-benzy-N,N-dimethyl dithiocarbamate
• Benzyl-N,N-?dimethyldithiocarbamate
• Benzyl-N,N-dimethyldithiocarbamate, 98%
• 5-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic?acid
• 7250-18-2
• NSC-24913
• 24J8NV9CQQ
• NSC24913
• NSC 24913
• N,N-dimethyl(benzylsulfanyl)carbothioamide
• UNII-24J8NV9CQQ
• EINECS 230-659-1
• FT-0636404
• NCI60_001988
• PHENYLMETHYL N,N-DIMETHYLCARBAMODITHIOATE
• N,N-DIMETHYL-S-BENZYLDITHIOCARBAMATE
• CHEMBL1970672
• AKOS015889537
• DTXSID80222809
• NS00037373
• SCHEMBL1158069
• Carbamodithioic acid, N,N-dimethyl-, phenylmethyl ester
• CARBAMIC ACID, DIMETHYLDITHIO-, BENZYL ESTER
• Carbamodithioic acid, dimethyl-, phenylmethyl ester
• DB-055641
• HLZBIKHKXIJIHX-UHFFFAOYSA-N
• G77960
• DTXCID60145300
• N,N-DIMETHYLBENZYLSULFANYLCARBOTHIOAMIDE

• InChIKey： HLZBIKHKXIJIHX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NS2/c1-11(2)10(12)13-8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• SMILES： CN(C)C(=S)SCC1=CC=CC=C1

Computed Properties

• Exact Mass: 211.04900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 211.049
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 60.6A^2

Experimental Properties

• LogP: 2.76630
• PSA: 60.63000
• Refractive Index: 1.623
• Boiling Point: 300°C at 760 mmHg
• Melting Point: 39-41 °C(lit.)
• Flash Point: >230 °F
• Density: 1.164

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives